4-Bromo-1-cyclobutoxymethyl-2-fluorobenzene

• Molecular Formula: C11H12BrFO
• Molecular Weight: 259.11 g/mol
• IUPAC Name: 4-bromo-1-(cyclobutyloxymethyl)-2-fluorobenzene
• InChI: InChI=1S/C11H12BrFO/c12-9-5-4-8(11(13)6-9)7-14-10-2-1-3-10/h4-6,10H,1-3,7H2
• InChI Key: ZWCQIPOFOZAQQV-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C1)OCC2=C(C=C(C=C2)Br)F

Description

4-Bromo-1-cyclobutoxymethyl-2-fluorobenzene is a useful research compound. Its molecular formula is C11H12BrFO and its molecular weight is 259.11 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (50% in oil; 1.63 g) was cautiously added to a solution of cyclobutanol (2.7 g) in DMF (12 ml). After gas evolution ceased, 4-bromo-1-bromomethyl-2-fluorobenzene (10 g) was added at 0° C. After 6 hours at room temperature, the mixture was cautiously hydrolyzed and then partitioned between water and ethyl acetate. The organic phase was dried over magnesium sulfate and concentrated. 4-Bromo-1-cyclobutoxymethyl-2-fluorobenzene was obtained as crude product in this way.